1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-(3-naphthalen-1-ylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H29N3O3S/c1-23(2)28(26,27)24-15-12-19(13-16-24)21(25)22-14-6-10-18-9-5-8-17-7-3-4-11-20(17)18/h3-5,7-9,11,19H,6,10,12-16H2,1-2H3,(H,22,25)
• InChI Key: IXADLQLYOHMJOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C(=O)NCCCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H29N3O3S
• Molecular Weight: 403.5 g/mol

Description

1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide, also known as DNPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DNPP is a piperidine-based compound that was first synthesized in 1999 by a group of researchers at the University of California, San Diego. Since then, several studies have been conducted to explore the properties and applications of DNPP.

Mechanism of Action

1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide exerts its effects by selectively inhibiting certain types of ion channels and neurotransmitter receptors. This compound has been shown to selectively inhibit the voltage-gated sodium channel Nav1.7, which is involved in the transmission of pain signals. By inhibiting Nav1.7, this compound has the potential to be developed as a new treatment for chronic pain.
Biochemical and Physiological Effects:
This compound has been shown to have potent effects on ion channels and neurotransmitter receptors. In animal studies, this compound has been shown to reduce pain sensitivity and improve motor function. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide has several advantages as a research tool, including its selectivity for certain types of ion channels and neurotransmitter receptors, its potency, and its ability to be synthesized in high purity and yield. However, this compound also has limitations, including its potential toxicity and the need for careful control of reaction conditions during synthesis.

Future Directions

There are several potential future directions for research on 1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide. One area of focus is the development of this compound-based drugs for the treatment of chronic pain and other neurological disorders. Another area of focus is the exploration of this compound's effects on other ion channels and neurotransmitter receptors, which could lead to the development of new research tools and drugs. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential toxicity.

Synthesis Methods

1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide can be synthesized by reacting 1-bromo-3-(1-naphthyl)propane with piperidine, followed by treatment with dimethylsulfonamide. The reaction yields the final product, this compound, in high purity and yield. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification steps to obtain a high-quality product.

Scientific Research Applications

1-[(dimethylamino)sulfonyl]-N-[3-(1-naphthyl)propyl]-4-piperidinecarboxamide has been extensively studied for its potential applications in various fields, including neuroscience, drug discovery, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the function of ion channels and neurotransmitter receptors. This compound has been shown to selectively inhibit certain types of ion channels, making it a useful tool for studying their function.
In drug discovery, this compound has been used as a lead compound for developing new drugs that target ion channels and neurotransmitter receptors. This compound has been shown to have potent activity against several ion channels and receptors, making it a promising starting point for drug development.